4-Bromo-2-chloro-1-(ethylsulfanyl)benzene
Cat. No. B2819571
Key on ui cas rn:
1310947-47-7
M. Wt: 251.57
InChI Key: VDYKZFAVOVELEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08822503B2
Procedure details
Sodium ethanethiolate (2.0 g) was added to a solution of 4-bromo-2-chloro-1-fluorobenzene (5.0 g) in N,N-dimethylformamide (20 mL), and the mixture was stirred at 65° C. for two hours. The reaction solution was poured into water, followed by extraction with ethyl acetate. The organic layer was washed with brine, dried over anhydrous magnesium sulfate and filtered. The solvent was then evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane:ethyl acetate=90:1→0:100) to give the title compound as a colorless oil (4.8 g).
Identifiers
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REACTION_CXSMILES
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[CH2:1]([S-:3])[CH3:2].[Na+].[Br:5][C:6]1[CH:11]=[CH:10][C:9](F)=[C:8]([Cl:13])[CH:7]=1.O>CN(C)C=O>[Br:5][C:6]1[CH:11]=[CH:10][C:9]([S:3][CH2:1][CH3:2])=[C:8]([Cl:13])[CH:7]=1 |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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2 g
|
|
Type
|
reactant
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|
Smiles
|
C(C)[S-].[Na+]
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Name
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|
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Quantity
|
5 g
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|
Type
|
reactant
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Smiles
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BrC1=CC(=C(C=C1)F)Cl
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Name
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Quantity
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20 mL
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|
Type
|
solvent
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|
Smiles
|
CN(C=O)C
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Step Two
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Name
|
|
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Quantity
|
0 (± 1) mol
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|
Type
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reactant
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Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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65 °C
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Stirring
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Type
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CUSTOM
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|
Details
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the mixture was stirred at 65° C. for two hours
|
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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|
Details
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followed by extraction with ethyl acetate
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WASH
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Type
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WASH
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|
Details
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The organic layer was washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous magnesium sulfate
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
filtered
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The solvent was then evaporated under reduced pressure
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The residue was purified by silica gel column chromatography (hexane:ethyl acetate=90:1→0:100)
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
|
product
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Smiles
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BrC1=CC(=C(C=C1)SCC)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.8 g | |
| YIELD: CALCULATEDPERCENTYIELD | 80.2% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
